Cas no 1690189-54-8 ((2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid)

• Product Name: (2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid
• CAS No: 1690189-54-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5932842
• PubChem ID: 106702664
• Update Time: 2025-05-21

(2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanoic acid, α-amino-, (αS)-
• (2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid
• (2S)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoicacid
• (2S)-2-Amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid
• 1690189-54-8
• EN300-1299280
• SCHEMBL24520252

• Inchi： 1S/C10H17NO2/c11-9(10(12)13)5-8-4-6-1-2-7(8)3-6/h6-9H,1-5,11H2,(H,12,13)/t6?,7?,8?,9-/m0/s1
• InChI Key： XOTORAPUBLJRRY-BCZLUZIISA-N
• SMILES： C(C1CC2CCC1C2)[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 327.4±25.0 °C(Predicted)
• pka: 2.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on (2S)-2-amino-3-{bicyclo2.2.1heptan-2-yl}propanoic acid

(2S)-2-amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic Acid: A Comprehensive Overview

(2S)-2-amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid, also known by its CAS number 1690189-54-8, is a unique amino acid derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, specifically a bicyclo[2.2.1]heptane moiety, which imparts distinctive physical and chemical properties. The (S)-configuration at the second carbon atom further adds to its stereochemical complexity, making it a valuable molecule for both academic and industrial research.

The synthesis of (2S)-2-amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid involves a multi-step process that typically begins with the preparation of the bicyclic framework. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the production of this compound, which is crucial for its application in chiral environments such as biological systems. The use of catalysts like proline derivatives or organocatalysts has been reported to facilitate the formation of the bicyclic structure with excellent stereocontrol.

One of the most notable applications of this compound is in drug discovery, where it serves as a building block for constructing bioactive molecules with complex architectures. Its rigid bicyclic structure provides an ideal scaffold for modulating pharmacokinetic properties such as solubility, permeability, and metabolic stability. For instance, studies have shown that derivatives of this compound exhibit potential as inhibitors of certain enzymes involved in neurological disorders, making them promising candidates for further preclinical evaluation.

In addition to its role in drug design, (2S)-2-amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid has also been explored in peptide synthesis and combinatorial chemistry. Its amino group and carboxylic acid functionality make it amenable to various coupling reactions, enabling the construction of peptide libraries with diverse structural motifs. Recent research has highlighted its utility in generating macrocyclic peptides with potential applications in vaccine development and targeted drug delivery systems.

The pharmacokinetic profile of this compound has been extensively studied using modern analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for determining its suitability as a drug candidate. Notably, its bicyclic structure has been shown to enhance oral bioavailability by improving gastrointestinal stability and reducing first-pass metabolism.

From an environmental standpoint, the biodegradability and eco-toxicological effects of (2S)-2-amino-3-{bicyclo[2.2.1]heptan-2-yl}propanoic acid have been assessed under various conditions. Results indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. These findings are particularly relevant for industries engaged in large-scale production or disposal of this compound.

In conclusion, (CAS 1690189-54-8), or (S)-amino-bicyclo-propanoic acid, stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structural features and favorable pharmacokinetic properties make it an invaluable tool for researchers aiming to develop novel therapeutic agents or advanced biomaterials.